Cas no 3173-38-4 (Phosphonic acid, [(4-hydroxyphenyl)methyl]-, diethyl ester)

• Product name: Phosphonic acid, [(4-hydroxyphenyl)methyl]-, diethyl ester
• CAS No: 3173-38-4
• MF: C₁₁H₁₇O₄P
• MW: 244.22408
• CID: 1448566
• PubChem ID: 14519610

Phosphonic acid, [(4-hydroxyphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(4-hydroxyphenyl)methyl]-, diethyl ester
• 4-(diethoxyphosphorylmethyl)phenol
• diethyl hydroxyphenylmethyl phosphonate
• Diethyl [(4-hydroxyphenyl)methyl]phosphonate
• 3173-38-4
• DTXSID30561235
• RNIILMHZBDEEDW-UHFFFAOYSA-N
• diethyl 4-hydroxybenzylphosphonate
• SCHEMBL283016

• Inchi： InChI=1S/C11H17O4P/c1-3-14-16(13,15-4-2)9-10-5-7-11(12)8-6-10/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： RNIILMHZBDEEDW-UHFFFAOYSA-N
• SMILES： CCOP(=O)(CC1=CC=C(C=C1)O)OCC

Computed Properties

• Exact Mass: 244.08651
• Monoisotopic Mass: 244.08644602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 55.76